Cas no 1361601-39-9 (2-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetic acid)

2-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetic acid is a specialized organic compound featuring a pyridine core substituted with a trifluoromethyl group and a trichlorophenyl moiety, further functionalized with an acetic acid side chain. This structure imparts unique physicochemical properties, including enhanced stability and reactivity, making it valuable in pharmaceutical and agrochemical research. The presence of both chlorine and trifluoromethyl groups contributes to its potential as an intermediate in the synthesis of bioactive molecules, particularly those requiring lipophilicity and electron-withdrawing characteristics. Its acetic acid functionality allows for further derivatization, facilitating applications in drug discovery and material science. The compound's defined structure ensures reproducibility in synthetic pathways.
2-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetic acid structure
1361601-39-9 structure
Product Name:2-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetic acid
CAS No:1361601-39-9
MF:C14H7Cl3F3NO2
MW:384.565091371536
CID:4967104
Update Time:2025-10-29

2-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetic acid
    • Inchi: 1S/C14H7Cl3F3NO2/c15-8-3-9(16)12(10(17)4-8)13-6(2-11(22)23)1-7(5-21-13)14(18,19)20/h1,3-5H,2H2,(H,22,23)
    • InChI Key: LQJUNGFXTHONTN-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1C1C(=CC(C(F)(F)F)=CN=1)CC(=O)O)Cl)Cl

Computed Properties

  • Exact Mass: 382.949446 g/mol
  • Monoisotopic Mass: 382.949446 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 50.2
  • Molecular Weight: 384.6

2-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013030740-250mg
2-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetic acid
1361601-39-9 97%
250mg
484.80 USD 2021-06-22
Alichem
A013030740-500mg
2-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetic acid
1361601-39-9 97%
500mg
855.75 USD 2021-06-22
Alichem
A013030740-1g
2-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetic acid
1361601-39-9 97%
1g
1,460.20 USD 2021-06-22

Additional information on 2-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetic acid

Comprehensive Analysis of 2-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1361601-39-9)

2-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1361601-39-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique trichlorophenyl and trifluoromethyl functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents.

The structural complexity of 2-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetic acid contributes to its versatility. The presence of both chlorine and fluorine atoms enhances its reactivity and stability, making it a preferred choice for cross-coupling reactions and catalysis. Recent studies highlight its role in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. For instance, its derivatives have shown promise in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine.

In the agrochemical sector, 2-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetic acid is being investigated for its potential as a herbicide or pesticide intermediate. The trifluoromethyl group is known to improve the bioavailability and efficacy of agrochemicals, addressing growing concerns about sustainable farming and environmental impact. With the global push toward green chemistry, this compound’s ability to degrade into less harmful byproducts is a key advantage.

From a commercial perspective, the demand for CAS No. 1361601-39-9 is rising due to its applicability in high-value chemical synthesis. Manufacturers are optimizing production processes to meet the needs of pharmaceutical companies and agrochemical formulators. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the purity and consistency of this compound, reflecting the industry’s commitment to quality control.

In conclusion, 2-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1361601-39-9) represents a cutting-edge solution for modern chemical challenges. Its multifaceted applications in drug development, agriculture, and material science underscore its importance in advancing scientific and industrial innovation. As research continues, this compound is poised to play a pivotal role in shaping the future of sustainable chemistry and biotechnology.

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